Cas no 28449-15-2 (Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI))

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) structure
28449-15-2 structure
Product Name:Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI)
CAS No:28449-15-2
MF:C21H28O4
MW:344.444626808167
CID:278919
PubChem ID:222800
Update Time:2025-04-19

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI)
    • Pregn-​4-​ene-​3,​11,​20-​trione, 6-​hydroxy-​, (6β)​-
    • 28449-15-2
    • MLS002638100
    • 6-hydroxypregn-4-ene-3,11,20-trione
    • DTXSID10951094
    • NSC-9727
    • NSC9727
    • Inchi： 1S/C21H28O4/c1-11(22)14-4-5-15-13-9-17(24)16-8-12(23)6-7-20(16,2)19(13)18(25)10-21(14,15)3/h8,13-15,17,19,24H,4-7,9-10H2,1-3H3/t13-,14+,15-,17+,19+,20-,21+/m0/s1
    • InChI Key： OQHBUJSFKDUFCW-VTPSHUEJSA-N
    • SMILES： O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2C[C@H](C3=CC(CC[C@]3(C)[C@H]21)=O)O

Computed Properties

  • Exact Mass: 344.19884
  • Monoisotopic Mass: 344.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 533°Cat760mmHg
  • Flash Point: 290.2°C
  • Refractive Index: 1.566
  • PSA: 71.44
  • LogP: 2.87330

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Production Method

Production Method 1

57-83-0 57-83-0
28449-15-2 28449-15-2
600-48-6 600-48-6
80-75-1 80-75-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  12 d, pH 7.0, 30 °C
Reference
Biocatalyst mediated production of 6β,11α-dihydroxy derivatives of 4-ene-3-one steroids
Kolet, Swati P.; et al, Steroids, 2013, 78(11), 1152-1158

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Raw materials

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Preparation Products

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Related Literature

Related Categories

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